Cas no 1021141-24-1 (N-(tert-Butyl)-2-(2-furylmethyl)aminoacetamide)

N-(tert-Butyl)-2-(2-furylmethyl)aminoacetamide is a specialized organic compound featuring a furan ring and a tert-butyl amide group. Its unique structure makes it valuable in synthetic chemistry, particularly as an intermediate in the development of pharmaceuticals, agrochemicals, and fine chemicals. The tert-butyl group enhances steric hindrance, potentially improving stability and selectivity in reactions, while the furylmethyl moiety offers reactivity for further functionalization. This compound is particularly useful in peptide mimetics and bioactive molecule synthesis due to its balanced lipophilicity and hydrogen-bonding capabilities. It is typically handled under controlled conditions due to its sensitivity to moisture and strong acids/bases. Suitable for research and industrial applications requiring precise molecular modifications.
N-(tert-Butyl)-2-(2-furylmethyl)aminoacetamide structure
1021141-24-1 structure
Product Name:N-(tert-Butyl)-2-(2-furylmethyl)aminoacetamide
CAS No:1021141-24-1
MF:C11H18N2O2
MW:210.272822856903
MDL:MFCD11108818
CID:4676845
Update Time:2025-06-09

N-(tert-Butyl)-2-(2-furylmethyl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(tert-butyl)-2-[(2-furylmethyl)amino]acetamide
    • N-(tert-Butyl)-2-((furan-2-ylmethyl)amino)acetamide
    • STK504258
    • N-tert-butyl-N~2~-(furan-2-ylmethyl)glycinamide
    • N-tert-butyl-2-[(furan-2-ylmethyl)amino]acetamide
    • N-(tert-Butyl)-2-(2-furylmethyl)aminoacetamide
    • MDL: MFCD11108818
    • Inchi: 1S/C11H18N2O2/c1-11(2,3)13-10(14)8-12-7-9-5-4-6-15-9/h4-6,12H,7-8H2,1-3H3,(H,13,14)
    • InChI Key: PLHJFMOBMRODGG-UHFFFAOYSA-N
    • SMILES: O=C(CNCC1=CC=CO1)NC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 211
  • Topological Polar Surface Area: 54.3

N-(tert-Butyl)-2-(2-furylmethyl)aminoacetamide Pricemore >>

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Additional information on N-(tert-Butyl)-2-(2-furylmethyl)aminoacetamide

N-(tert-Butyl)-2-(2-furylmethyl)aminoacetamide: An Overview of a Promising Compound in Medicinal Chemistry

N-(tert-Butyl)-2-(2-furylmethyl)aminoacetamide, with the CAS number 1021141-24-1, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of aminoacetamides and is characterized by its tert-butyl and furylmethyl substituents, which contribute to its distinct chemical properties and biological activities.

The tert-butyl group in N-(tert-Butyl)-2-(2-furylmethyl)aminoacetamide plays a crucial role in enhancing the compound's lipophilicity and stability. This property is particularly important in drug design, as it can improve the compound's ability to cross biological membranes and reach its target sites. The furylmethyl substituent, on the other hand, introduces a heterocyclic ring that can interact with various biological targets, potentially modulating their activity.

Recent studies have explored the potential of N-(tert-Butyl)-2-(2-furylmethyl)aminoacetamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory potential, N-(tert-Butyl)-2-(2-furylmethyl)aminoacetamide has also shown promise in neurodegenerative disorders. A preclinical study conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound can protect neurons from oxidative stress and reduce neuroinflammation. These findings suggest that N-(tert-Butyl)-2-(2-furylmethyl)aminoacetamide may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N-(tert-Butyl)-2-(2-furylmethyl)aminoacetamide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Additionally, the compound has demonstrated low toxicity in preclinical models, further supporting its potential for clinical development.

In terms of synthetic chemistry, N-(tert-Butyl)-2-(2-furylmethyl)aminoacetamide can be synthesized through a series of well-established organic reactions. The synthesis typically involves the reaction of tert-butylamine with 2-furyl acetic acid chloride, followed by amidation to form the final product. This synthetic route is scalable and can be adapted for large-scale production, making it suitable for pharmaceutical development.

The structural flexibility of N-(tert-Butyl)-2-(2-furylmethyl)aminoacetamide also allows for further derivatization to optimize its pharmacological properties. Researchers are exploring various modifications to the tert-butyl and furylmethyl groups to enhance its potency and selectivity for specific biological targets. These efforts aim to develop more effective and targeted therapies for a range of diseases.

In conclusion, N-(tert-Butyl)-2-(2-furylmethyl)aminoacetamide (CAS 1021141-24-1) is a promising compound with diverse therapeutic potential. Its unique chemical structure, combined with its favorable pharmacological properties, makes it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant promise for advancing treatments in various medical fields.

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